Cas no 835627-45-7 ((2S)-2-aminohept-6-ynoic acid)

• Product Name: (2S)-2-aminohept-6-ynoic acid
• CAS No: 835627-45-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 1808818
• PubChem ID: 25146068
• Update Time: 2025-04-21

(2S)-2-aminohept-6-ynoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-6-heptynoic acid
• (S)-2-AMINOHEPT-6-YNOIC ACID
• (2S)-2-aminohept-6-ynoic acid
• EN300-1298570
• CS-0266252
• G66173
• SCHEMBL600685
• MFCD11052904
• (S)-2-aminohept-6-ynoicacid
• DS-018186
• AKOS006309492
• 835627-45-7
• (s)-2-amino-6-heptynoic acid

• Inchi： 1S/C7H11NO2/c1-2-3-4-5-6(8)7(9)10/h1,6H,3-5,8H2,(H,9,10)/t6-/m0/s1
• InChI Key： IJQLLGJUHGAQIC-LURJTMIESA-N
• SMILES： OC([C@H](CCCC#C)N)=O

Computed Properties

• Exact Mass: 141.079
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 63.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives